Cas no 4452-13-5 ((2E)-1-phenyl-3-pyridin-3-ylprop-2-en-1-one)

• Product Name: (2E)-1-phenyl-3-pyridin-3-ylprop-2-en-1-one
• CAS No: 4452-13-5
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 929539
• PubChem ID: 5354062
• Update Time: 2025-04-19

(2E)-1-phenyl-3-pyridin-3-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-phenyl-3-pyridin-3-ylprop-2-en-1-one
• (E)-1-phenyl-3-pyridin-3-ylprop-2-en-1-one
• (3-pyridinyl)-1 phenyl-2-propen-1-one
• 1-phenyl-3-(pyridin-3-yl)prop-2-en-1-one
• 3-(3-PYRIDYL)-ACRYLOPHENONE
• 3-azachalcone
• AC1NS4UN
• NSC196
• NSC643145
• SureCN7368933
• T5671085
• Z46028344
• alpha-Benzoyl-beta-(3-pyridyl)ethylene
• 1-Phenyl-3-(3-pyridinyl)-2-propen-1-one
• MLS002637492
• SCHEMBL979409
• NSC-643145
• 4452-13-5
• .alpha.-Benzoyl-.beta.-(3-pyridyl)ethylene
• SCHEMBL7368933
• CHEMBL4101750
• (E)-1-phenyl-3-(3-pyridyl)prop-2-en-1-one
• AKOS005153684
• DTXSID50417745
• NSC-196

• Inchi： 1S/C14H11NO/c16-14(13-6-2-1-3-7-13)9-8-12-5-4-10-15-11-12/h1-11H/b9-8+
• InChI Key： MHYINARESROASH-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1C=NC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• LogP: 2.97770